1-[2-(4-Fluorophenoxy)ethyl]-1H-pyrazol-4-amine

• IUPAC Name: 1-[2-(4-fluorophenoxy)ethyl]pyrazol-4-amine
• InChI: InChI=1S/C11H12FN3O/c12-9-1-3-11(4-2-9)16-6-5-15-8-10(13)7-14-15/h1-4,7-8H,5-6,13H2
• InChI Key: ZLRATIRFEBUQDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCN2C=C(C=N2)N)F
• Molecular Formula: C11H12FN3O
• Molecular Weight: 221.23 g/mol
• CAS No.: 1240570-48-2

Description

“1-[2-(4-Fluorophenoxy)ethyl]-1H-pyrazol-4-amine” is a chemical compound. Unfortunately, there is limited information available about this specific compound. It’s worth noting that compounds with similar structures have been used in scientific research.

Scientific Research Applications

Heterocyclic Compound Synthesis

Researchers have focused on the utility of pyrazoline derivatives, which share a core structure with "1-[2-(4-Fluorophenoxy)ethyl]-1H-pyrazol-4-amine," as a scaffold in synthesizing diverse heterocyclic compounds. These compounds, including pyrazolo-imidazoles, thiazoles, and others, are pivotal in the development of new pharmaceuticals and dyes due to their unique chemical reactivity and biological activities (Gomaa & Ali, 2020).

Environmental Applications

Amine-functionalized sorbents, akin to the structural features of "this compound," have been investigated for their efficiency in removing perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water. These substances are persistent environmental pollutants, and amine-containing sorbents offer a promising solution for their removal, demonstrating the importance of such chemical structures in environmental remediation efforts (Ateia et al., 2019).

Biochemical Pathways of Carcinogens

Understanding the metabolic pathways of carcinogens in the human body is critical for assessing the risk associated with exposure to harmful substances. Studies have utilized compounds structurally related to "this compound" to explore the metabolism of carcinogens, such as aromatic amines and heterocyclic aromatic amines, by analyzing their metabolites in human urine. This research is pivotal in elucidating the mechanisms through which these carcinogens exert their effects, contributing to better risk assessment and prevention strategies (Hecht, 2002).